Cas no 1203299-20-0 (N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide)

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide structure
1203299-20-0 structure
Product Name:N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide
CAS No:1203299-20-0
MF:C16H9ClN4O3S
MW:372.785660505295
CID:6424134
PubChem ID:45503851
Update Time:2025-07-25

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide
    • 1203299-20-0
    • F5773-2912
    • N-(5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-5-phenylisoxazole-3-carboxamide
    • VU0520142-1
    • N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
    • AKOS024518178
    • Inchi: 1S/C16H9ClN4O3S/c17-13-7-6-12(25-13)15-19-20-16(23-15)18-14(22)10-8-11(24-21-10)9-4-2-1-3-5-9/h1-8H,(H,18,20,22)
    • InChI Key: JGYTZJWCIHRZAS-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C2=NN=C(NC(C3C=C(C4C=CC=CC=4)ON=3)=O)O2)S1

Computed Properties

  • Exact Mass: 372.0083890g/mol
  • Monoisotopic Mass: 372.0083890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 482
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 122Ų

N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5773-2912-2μmol
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
2μmol
$57.0 2023-09-09
Life Chemicals
F5773-2912-5μmol
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
5μmol
$63.0 2023-09-09
Life Chemicals
F5773-2912-10μmol
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
10μmol
$69.0 2023-09-09
Life Chemicals
F5773-2912-20μmol
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
20μmol
$79.0 2023-09-09
Life Chemicals
F5773-2912-1mg
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
1mg
$54.0 2023-09-09
Life Chemicals
F5773-2912-2mg
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
2mg
$59.0 2023-09-09
Life Chemicals
F5773-2912-3mg
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
3mg
$63.0 2023-09-09
Life Chemicals
F5773-2912-4mg
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
4mg
$66.0 2023-09-09
Life Chemicals
F5773-2912-5mg
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
5mg
$69.0 2023-09-09
Life Chemicals
F5773-2912-10mg
N-[5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-5-phenyl-1,2-oxazole-3-carboxamide
1203299-20-0
10mg
$79.0 2023-09-09

Additional information on N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide

Comprehensive Overview of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1203299-20-0)

The compound N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1203299-20-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article provides an in-depth exploration of its chemical properties, synthesis pathways, applications, and market relevance, while addressing common queries from researchers and industry professionals.

Chemically, N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse pharmacological properties. The presence of both thiophene and oxazole rings in its structure enhances its potential as a bioactive compound. Researchers have particularly focused on its role in modulating enzyme activity and receptor interactions, making it a promising candidate for drug discovery programs targeting chronic diseases.

Recent studies highlight the compound's relevance in addressing current healthcare challenges such as antimicrobial resistance and metabolic disorders. Its structural similarity to known kinase inhibitors has sparked interest in oncology research, with preliminary data suggesting potential applications in targeted cancer therapies. The 5-chlorothiophene moiety contributes to enhanced binding affinity with biological targets, while the oxadiazole ring system offers metabolic stability - crucial factors in modern drug design paradigms.

From a synthetic chemistry perspective, CAS 1203299-20-0 presents interesting challenges and opportunities. The convergent synthesis typically involves coupling reactions between the 5-phenyl-1,2-oxazole-3-carboxylic acid derivative and appropriately functionalized 1,3,4-oxadiazole precursors. Recent advancements in green chemistry have enabled more sustainable production methods, reducing the environmental footprint of its synthesis while maintaining high yields and purity standards demanded by pharmaceutical applications.

The analytical characterization of N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide typically employs advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's structural integrity and purity, which are critical for research and development purposes. The crystalline nature of the compound, as revealed by powder X-ray diffraction studies, has implications for its formulation development in potential pharmaceutical products.

In the context of intellectual property and market dynamics, CAS 1203299-20-0 represents an important intermediate in several patented drug discovery programs. Pharmaceutical companies are actively investigating its derivatives as potential treatments for inflammatory conditions and neurological disorders. The growing demand for novel heterocyclic compounds in medicinal chemistry has positioned this molecule as a valuable building block in drug development pipelines worldwide.

Environmental and safety considerations for handling N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended during laboratory-scale operations. The compound's stability profile makes it suitable for long-term storage under controlled conditions, an important factor for research institutions and chemical suppliers.

Future research directions for this compound include exploration of its structure-activity relationships through systematic derivatization, as well as investigations into its potential as a fluorescent probe or imaging agent due to its conjugated electronic system. The integration of computational chemistry and artificial intelligence in molecular design has opened new avenues for optimizing the properties of this compound class, with particular focus on improving bioavailability and target selectivity.

For researchers seeking CAS 1203299-20-0 or its analogs, several specialty chemical suppliers offer the compound in various quantities and purity grades. The global market for such specialized intermediates continues to grow, driven by increasing R&D investments in precision medicine and the continuous search for novel chemical entities with therapeutic potential.

In conclusion, N-5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazol-2-yl-5-phenyl-1,2-oxazole-3-carboxamide represents an important scaffold in modern medicinal chemistry. Its unique structural features and demonstrated biological activities make it a compound of significant interest across multiple research domains. As scientific understanding of heterocyclic compounds advances, this molecule will likely play an increasingly important role in the development of new therapeutic agents and functional materials.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司